Cas no 2167546-89-4 (5-acetyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid)

• Product Name: 5-acetyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid
• CAS No: 2167546-89-4
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 6313429
• PubChem ID: 165912315
• Update Time: 2025-06-12

5-acetyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid
• EN300-3891346
• 2167546-89-4

• Inchi： 1S/C9H11N3O3/c1-6(13)11-2-3-12-8(5-11)7(4-10-12)9(14)15/h4H,2-3,5H2,1H3,(H,14,15)
• InChI Key： ZWHOEMCNTSYHOT-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2=C(C(=O)O)C=NN2CC1

Computed Properties

• Exact Mass: 209.08004122g/mol
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-acetyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid

5-Acetyl-4H,5H,6H,7H-Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid (CAS No. 2167546-89-4): A Comprehensive Overview

5-Acetyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid (CAS No. 2167546-89-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The pyrazolopyrazine scaffold is characterized by a fused ring system consisting of a pyrazine ring and a pyrazole ring. The presence of the acetyl group at the 5-position and the carboxylic acid group at the 3-position imparts specific chemical and biological characteristics to this compound. These functional groups play crucial roles in modulating the compound's reactivity and interaction with biological targets.

Recent studies have highlighted the potential of 5-acetyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins responsible for inflammation and pain.

In addition to its anti-inflammatory properties, 5-acetyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid has also demonstrated promising antiviral activity. Studies conducted by a team of researchers at the National Institutes of Health (NIH) have found that this compound exhibits potent antiviral effects against several RNA viruses, including influenza and coronavirus. The mechanism of action is believed to involve the inhibition of viral replication through interference with viral RNA synthesis.

The anticancer potential of 5-acetyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid has also been explored. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic properties of 5-acetyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid have been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics make it a promising candidate for further development as a drug molecule.

In terms of safety and toxicity, preliminary studies have indicated that 5-acetyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid is well-tolerated at therapeutic doses. However, more extensive toxicological evaluations are required to fully understand its safety profile before it can be advanced to clinical trials.

Overall, 5-acetyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid (CAS No. 2167546-89-4) represents a promising lead compound with potential applications in multiple therapeutic areas. Ongoing research continues to explore its biological activities and mechanisms of action to further validate its therapeutic potential. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of drugs used to treat inflammatory diseases, viral infections, and cancer.